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Compound of Interest

Compound Name: 2-Butoxyethyl acetate

Cat. No.: B086340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 2-Butoxyethyl acetate. The information is presented to support research,

development, and safety assessments involving this compound. All quantitative data is

summarized in structured tables for ease of comparison, and detailed methodologies for key

experimental procedures are provided.

Chemical Identity and Structure
2-Butoxyethyl acetate, also known as ethylene glycol monobutyl ether acetate, is a colorless

liquid with a mild, pleasant ester odor.[1] It is a glycol ether ester that sees wide application as

a solvent in various industries, including coatings, printing inks, and cleaning formulations.[1][2]

Its utility stems from its good solvency for many natural and synthetic resins, combined with a

low volatility.[1][3]

The molecular structure of 2-Butoxyethyl acetate is characterized by a butyl group attached to

an ethyl acetate through an ether linkage.

Caption: 2D Molecular Structure of 2-Butoxyethyl Acetate.

Physicochemical Properties
The following tables summarize the key physicochemical properties of 2-Butoxyethyl acetate.
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Table 1: General and Physical Properties

Property Value Reference

Molecular Formula C₈H₁₆O₃ [1][4]

Molecular Weight 160.21 g/mol [4][5]

Appearance Colorless to pale yellow liquid [1][3]

Odor Mild, pleasant, sweet, fruity [1][6][7]

Melting Point -63 °C to -64 °C [3][5][8]

Boiling Point 192 °C to 196 °C at 1013 hPa [2][9][10]

Density 0.940 - 0.944 g/mL at 20-25 °C [2][3]

Refractive Index 1.412 - 1.416 at 20 °C [3]

Viscosity 1.70 cP [8]

Solubility

Sparingly soluble in water;

miscible with many organic

solvents

[1][2]

Table 2: Thermodynamic and Safety Properties

Property Value Reference

Vapor Pressure 0.29 - 0.375 mmHg at 20 °C [3]

Vapor Density 5.5 (vs air)

Flash Point 71 °C to 78 °C (closed cup) [1][10]

Autoignition Temperature 280 °C to 340 °C [5][10]

Explosive Limits 0.88% - 8.54% by volume [5][10]

Experimental Protocols
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Detailed methodologies for key experiments related to the synthesis and analysis of 2-
Butoxyethyl acetate are provided below.

Synthesis of 2-Butoxyethyl Acetate via Continuous
Esterification
This protocol is based on a continuous esterification process.[11]

Objective: To synthesize 2-Butoxyethyl acetate from ethylene glycol monobutyl ether and

acetic acid using a solid acid catalyst.

Materials:

Ethylene glycol monobutyl ether

Acetic acid

Solid acid catalyst

Equipment:

Two-section fixed-bed reactor system

Heating mantles

Temperature controllers

Azeotropic distillation apparatus

Rectification column

Procedure:

The raw materials, ethylene glycol monobutyl ether and acetic acid, are continuously fed into

the first section of a fixed-bed reactor containing a solid acid catalyst. The molar ratio of

ethylene glycol butyl ether to acetic acid is maintained between 0.7:1 and 2:1.[11]
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The esterification reaction is carried out at a temperature of 70-150 °C (optimally 90-120 °C).

[11]

Water generated during the reaction is continuously removed via azeotropic distillation.[11]

The reaction mixture from the first reactor then flows into a second fixed-bed reactor to

continue the esterification.[11]

The product from the second reactor is fed into a rectification column.

Unreacted ethylene glycol monobutyl ether and acetic acid are separated and recovered for

recycling.[11]

The final product, 2-Butoxyethyl acetate, is obtained with a boiling point of 191-192 °C.[11]

Determination of Boiling Point
This is a general method for determining the boiling point of a liquid.[12]

Objective: To determine the boiling point of a liquid sample, such as 2-Butoxyethyl acetate.

Materials:

Liquid sample (2-Butoxyethyl acetate)

Capillary tube (closed at one end)

"Minipipet" (narrower capillary tube open at both ends)

Equipment:

Melting point apparatus (e.g., MelTemp)

Procedure:

Ensure the closed-end capillary tube is about 1 cm shorter than the minipipet.

Dip the minipipet into the liquid sample to fill it by capillary action.
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Transfer the liquid from the minipipet to the closed-end capillary tube by sliding the minipipet

to the bottom of the larger tube.

Manipulate the minipipet to introduce a small air bubble into it.

Place the assembly into the melting point apparatus.

Heat the apparatus and observe the sample. The boiling point is the temperature at which a

rapid and continuous stream of bubbles emerges from the minipipet.[12]

Analysis by Gas Chromatography (GC)
Gas chromatography is a common technique for assessing the purity of 2-Butoxyethyl acetate
and identifying it in mixtures.[13]

Objective: To determine the purity of a 2-Butoxyethyl acetate sample or quantify it in a

mixture.

Materials:

2-Butoxyethyl acetate sample

High-purity carrier gas (e.g., helium, nitrogen)

Solvent for sample dilution (if necessary)

Equipment:

Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID)

Capillary column (e.g., SPB-5)[14]

Procedure:

Prepare the GC system by setting the appropriate temperatures for the injector, column

oven, and detector.

Prepare the sample by diluting it in a suitable solvent if necessary.
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Inject a small, precise volume of the sample into the GC injector port.

The sample is vaporized and carried by the inert gas through the capillary column.

Components of the sample are separated based on their boiling points and interactions with

the column's stationary phase.

The separated components are detected as they exit the column, producing a

chromatogram.

The retention time of the peak corresponding to 2-Butoxyethyl acetate is used for

identification, and the area of the peak is used for quantification.

The following diagram illustrates a general workflow for GC analysis.

Sample Preparation

GC Injection

Separation in Column

Detection (FID)

Data Acquisition (Chromatogram)

Analysis (Identification & Quantification)
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Click to download full resolution via product page

Caption: General workflow for Gas Chromatography analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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